Cas no 869075-91-2 (N-(3-fluorophenyl)-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: N-(3-fluorophenyl)-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 869075-91-2
• MF: C₁₅H₁₄FN₃O₂S₂
• MW: 351.418963909149
• CID: 5779029
• PubChem ID: 22430795
• Update Time: 2025-06-07

N-(3-fluorophenyl)-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• SMR000806665
• SR-01000017526
• 869075-91-2
• MLS001237803
• N-(3-fluorophenyl)-2-((3-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide
• HMS2985L11
• SR-01000017526-1
• AKOS001500262
• CHEMBL582104
• NCGC00286194-01
• CCG-128770
• N-(3-fluorophenyl)-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• GNF-Pf-2962
• AB00873122-06
• F1858-0030
• N-(3-fluorophenyl)-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide

• Inchi： 1S/C15H14FN3O2S2/c1-19-14(21)13-11(5-6-22-13)18-15(19)23-8-12(20)17-10-4-2-3-9(16)7-10/h2-4,7H,5-6,8H2,1H3,(H,17,20)
• InChI Key： ZZGANCIGQJAODA-UHFFFAOYSA-N
• SMILES： S1CCC2=C1C(N(C)C(=N2)SCC(NC1C=CC=C(C=1)F)=O)=O

Computed Properties

• Exact Mass: 351.05114721g/mol
• Monoisotopic Mass: 351.05114721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(3-fluorophenyl)-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide

Research Brief on N-(3-fluorophenyl)-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS: 869075-91-2)

Recent studies on the compound N-(3-fluorophenyl)-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS: 869075-91-2) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This thienopyrimidine derivative has garnered attention due to its unique structural features and promising biological activities, particularly in targeting specific enzyme pathways involved in inflammatory and oncogenic processes.

The compound's mechanism of action has been elucidated through a series of in vitro and in vivo studies. Research indicates that it acts as a potent inhibitor of protein kinases, specifically targeting the JAK/STAT signaling pathway, which plays a critical role in immune response and cell proliferation. The presence of the fluorophenyl group enhances its binding affinity to the kinase domain, while the thienopyrimidine core contributes to its metabolic stability and bioavailability.

In a recent study published in the Journal of Medicinal Chemistry, the compound demonstrated significant efficacy in reducing tumor growth in xenograft models of colorectal cancer. The study employed a combination of molecular docking simulations and biochemical assays to validate its selective inhibition of JAK2, a key driver of oncogenic signaling. The results showed a dose-dependent reduction in tumor volume, with minimal off-target effects, suggesting a favorable therapeutic window.

Further investigations into the pharmacokinetic properties of 869075-91-2 revealed its ability to achieve sustained plasma concentrations following oral administration. The compound exhibited a half-life of approximately 8 hours in rodent models, with good penetration into target tissues. These findings support its potential as an orally bioavailable drug candidate for chronic inflammatory diseases and certain cancers.

Despite these promising results, challenges remain in optimizing the compound's solubility and minimizing potential drug-drug interactions. Current research efforts are focused on structural modifications to improve its physicochemical properties while retaining its inhibitory potency. Collaborative studies between academic and industrial researchers are underway to advance this compound into preclinical development.

In conclusion, N-(3-fluorophenyl)-2-({3-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide represents a promising scaffold for the development of next-generation kinase inhibitors. Its unique chemical structure and robust biological activity make it a valuable candidate for further investigation in the treatment of cancer and inflammatory disorders. Future studies will be critical to fully elucidate its therapeutic potential and address any remaining pharmacokinetic challenges.